4-nitro-N-[2-(phenylthio)ethyl]benzenesulfonamide

• IUPAC Name: 4-nitro-N-(2-phenylsulfanylethyl)benzenesulfonamide
• InChI: InChI=1S/C14H14N2O4S2/c17-16(18)12-6-8-14(9-7-12)22(19,20)15-10-11-21-13-4-2-1-3-5-13/h1-9,15H,10-11H2
• InChI Key: WYMULMZNCWTNFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H14N2O4S2
• Molecular Weight: 338.4 g/mol

Description

4-nitro-N-[2-(phenylthio)ethyl]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly referred to as "NPTS" and is a sulfonamide derivative that has shown potential in various applications, including biological and chemical research.

Mechanism of Action

NPTS binds to proteins and enzymes through covalent bonding with the sulfonamide group. The binding occurs at specific sites on the protein, which can be identified through various techniques, including X-ray crystallography and NMR spectroscopy.
Biochemical and Physiological Effects:
NPTS has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in inflammation and cancer, making it a potential therapeutic agent for these diseases.

Advantages and Limitations for Lab Experiments

One advantage of using NPTS in lab experiments is its ability to bind to specific proteins and enzymes, making it a useful tool for investigating their structure and function. However, one limitation is that NPTS can be toxic at high concentrations, which can affect the results of experiments.

Future Directions

There are several future directions for research involving NPTS. One potential area of investigation is the development of NPTS-based therapeutics for diseases such as cancer and inflammation. Additionally, further research is needed to understand the mechanism of action of NPTS and its binding to specific proteins and enzymes. Furthermore, the use of NPTS in combination with other compounds could lead to the development of novel drugs with enhanced activity.

Scientific Research Applications

NPTS has been widely used in scientific research due to its ability to bind to specific proteins and enzymes. It has been used as a probe to investigate the structure and function of various proteins, including enzymes involved in cancer and inflammation.